2-(8-(2-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,5-dimethylphenyl)acetamide
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Overview
Description
The compound is a complex organic molecule with several functional groups, including a triazolo[4,3-a]pyrazine ring, a chlorophenoxy group, and an acetamide group with a dimethylphenyl substituent .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the arrangement of its functional groups around the triazolopyrazine core. The presence of the chlorophenoxy and acetamide groups could potentially influence the compound’s conformation and reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the chlorophenoxy group might undergo nucleophilic substitution reactions, while the acetamide group could participate in acylation reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the chlorophenoxy and acetamide groups could affect the compound’s solubility, acidity/basicity, and stability .Scientific Research Applications
Synthesis and Biological Assessment
Fused heterocyclic 1,2,4-triazoles, which include compounds like 2-(8-(2-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)-N-(2,5-dimethylphenyl)acetamide, have gained interest due to their diverse biological properties. A study by Karpina et al. (2019) focused on the synthesis of novel 2-[(1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridine-3-yl]acetamides and assessed their biological properties. This research contributes to understanding the synthesis and potential applications of such compounds in the field of medicinal chemistry (Karpina et al., 2019).
Potential in Diabetes Treatment
Compounds structurally related to this compound, particularly those incorporating fused heterocycles like triazolopiperazines, have been evaluated for their potential in treating type 2 diabetes. For example, Kim et al. (2005) synthesized and evaluated a series of these compounds as inhibitors of dipeptidyl peptidase IV (DPP-IV), a key enzyme in glucose metabolism, highlighting their significance in diabetes research (Kim et al., 2005).
Synthesis Methods
Ling Yu-tao (2009) explored the synthesis of fused triazole derivatives, which are crucial inhibitors of DPP-IV, from 2-chloropyrazine and benzaldehyde. This process involves hydrazinolysis, trifluoroacetylation, and cyclization, crucial for the synthesis of compounds similar to this compound (Ling Yu-tao, 2009).
Anticonvulsant Activity
Kelley et al. (1995) synthesized and tested a series of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, structurally related to this compound, for anticonvulsant activity. They discovered potent activity against maximal electroshock-induced seizures in rats, demonstrating the potential application of such compounds in neurological disorders (Kelley et al., 1995).
Positive Inotropic Activity
Wu et al. (2012) synthesized a series of N-(1-oxo-1,2,4,5-tetrahydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)acetamides, which are chemically related to the compound of interest, and screened them for positive inotropic activity. This study highlights the potential of such compounds in developing treatments for heart-related conditions (Wu et al., 2012).
Future Directions
Properties
IUPAC Name |
2-[8-(2-chlorophenoxy)-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O3/c1-13-7-8-14(2)16(11-13)24-18(28)12-27-21(29)26-10-9-23-20(19(26)25-27)30-17-6-4-3-5-15(17)22/h3-11H,12H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WEMYRKDVUFAQCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C(=O)N3C=CN=C(C3=N2)OC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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